![molecular formula C8H6Br2N2O B6610726 1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine CAS No. 2866317-76-0](/img/structure/B6610726.png)
1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine (DBMIP) is a heterocyclic compound belonging to the imidazo[1,5-a]pyridine family. This compound has recently been studied for its potential medicinal applications as a synthetic organic compound and is currently being researched for its various biochemical and physiological effects. DBMIP has been found to possess various properties such as antioxidant and anti-inflammatory activities, as well as potential anti-cancer properties.
Scientific Research Applications
1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine has been studied extensively for its potential medicinal applications. It has been found to possess antioxidant and anti-inflammatory activities, as well as potential anti-cancer properties. This compound has also been studied for its effects on the immune system, as well as its ability to modulate the activity of various enzymes involved in metabolic processes. In addition, this compound has also been studied for its potential use as an anti-diabetic agent, as well as its effects on the central nervous system.
Mechanism of Action
The exact mechanism of action of 1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine is still not completely understood. However, it is believed that this compound binds to certain receptors in the body, which then leads to the activation of various signaling pathways. These pathways are involved in the regulation of various biochemical and physiological processes, such as inflammation, oxidative stress, and cell cycle regulation. In addition, this compound has been found to modulate the activity of various enzymes involved in metabolic processes, such as the cytochrome P450 system.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to possess antioxidant and anti-inflammatory activities, as well as potential anti-cancer properties. In addition, this compound has been found to modulate the activity of various enzymes involved in metabolic processes, such as the cytochrome P450 system. Furthermore, this compound has also been found to possess anti-diabetic properties, as well as effects on the immune system and the central nervous system.
Advantages and Limitations for Lab Experiments
The use of 1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine in laboratory experiments has a variety of advantages. This compound is relatively easy to synthesize and is relatively inexpensive compared to other compounds. In addition, this compound is not toxic and is not known to cause any adverse effects. However, there are some limitations to the use of this compound in laboratory experiments. This compound is not very soluble in water and is not very stable in the presence of light or heat. In addition, this compound is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The potential applications of 1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine are still being explored. Some potential future directions include further research into the potential anti-cancer properties of this compound, as well as its potential use as an anti-diabetic agent. In addition, further research into the mechanism of action of this compound, as well as its effects on the immune system and the central nervous system, is also needed. Finally, further research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine can be synthesized through a variety of methods. The most common method is a two-step synthesis process, which involves the reaction of 1,3-dibromo-5-methoxybenzene with an amine base in an aqueous medium. This reaction yields the desired product in a yield of approximately 97%. Other methods for the synthesis of this compound include the use of anhydrous solvents, microwave irradiation, and solid-phase synthesis.
Properties
IUPAC Name |
1,3-dibromo-5-methoxyimidazo[1,5-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2N2O/c1-13-6-4-2-3-5-7(9)11-8(10)12(5)6/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJXSMPVXUZOZEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C(N=C(N21)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2N2O |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.95 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.